Cas no 63111-80-8 (2-(2,4-dichlorophenyl)imidazo1,2-apyridine)

• Product Name: 2-(2,4-dichlorophenyl)imidazo1,2-apyridine
• CAS No: 63111-80-8
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• MDL: MFCD01191735
• CID: 3053909
• PubChem ID: 4109707
• Update Time: 2025-10-19

2-(2,4-dichlorophenyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)imidazo[1,2-a]pyridine
• 2-(2,4-Dichlorophenyl)imidazo(1,2-a)pyridine
• AKOS001476226
• AS-9924
• JJLBGDXLNZJWKV-UHFFFAOYSA-N
• Imidazo[1,2-a]pyridine, 2-(2,4-dichlorophenyl)-
• SCHEMBL1691402
• F1967-1693
• BBL020184
• 2-(2,4-dichlorophenyl)-imidazo[1,2-a]pyridine
• 63111-80-8
• MFCD01191735
• STK887562
• DTXSID101256249
• CS-0315735
• 2-(2,4-dichlorophenyl)imidazo1,2-apyridine

• MDL： MFCD01191735
• Inchi： 1S/C13H8Cl2N2/c14-9-4-5-10(11(15)7-9)12-8-17-6-2-1-3-13(17)16-12/h1-8H
• InChI Key： JJLBGDXLNZJWKV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN2C=CC=CC2=N1)Cl

Computed Properties

• Exact Mass: 262.0064537Da
• Monoisotopic Mass: 262.0064537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.3Ų

Additional information on 2-(2,4-dichlorophenyl)imidazo1,2-apyridine

Recent Advances in the Study of 2-(2,4-Dichlorophenyl)imidazo[1,2-a]pyridine (CAS: 63111-80-8)

The compound 2-(2,4-dichlorophenyl)imidazo[1,2-a]pyridine (CAS: 63111-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazopyridine core and dichlorophenyl substituent, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have further elucidated its molecular mechanisms and explored its potential as a lead compound for drug development.

One of the most notable advancements in the study of this compound is its role as a kinase inhibitor. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(2,4-dichlorophenyl)imidazo[1,2-a]pyridine exhibits potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to reveal its binding affinity and selectivity, suggesting its potential as a targeted therapy for certain malignancies. These findings are particularly promising given the compound's relatively low cytotoxicity to normal cells, as evidenced by preclinical studies.

In addition to its anticancer potential, recent investigations have explored the antimicrobial properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These results highlight its potential as a scaffold for developing novel antibiotics to address the growing challenge of antimicrobial resistance.

The pharmacokinetic profile of 2-(2,4-dichlorophenyl)imidazo[1,2-a]pyridine has also been a focus of recent research. Studies employing advanced analytical techniques, such as LC-MS/MS, have provided insights into its metabolic stability, bioavailability, and tissue distribution. These investigations are crucial for understanding the compound's drug-like properties and guiding further structural optimization efforts to improve its therapeutic potential.

Looking forward, researchers are exploring various structural analogs of 2-(2,4-dichlorophenyl)imidazo[1,2-a]pyridine to enhance its pharmacological properties. Recent synthetic approaches have focused on modifying the imidazopyridine core and the dichlorophenyl moiety to improve target specificity and reduce potential off-target effects. These efforts are supported by computational chemistry tools that enable rational drug design based on structure-activity relationship (SAR) analyses.

In conclusion, the growing body of research on 2-(2,4-dichlorophenyl)imidazo[1,2-a]pyridine (CAS: 63111-80-8) underscores its significance as a versatile scaffold in medicinal chemistry. Its demonstrated biological activities across multiple therapeutic areas, combined with ongoing structural optimization efforts, position this compound as a promising candidate for future drug development. Continued investigation into its mechanisms of action and preclinical evaluation will be essential to fully realize its therapeutic potential.